Cas no 37038-70-3 (3-Chloro-2-phenylphenol)

• Product name: 3-Chloro-2-phenylphenol
• CAS No: 37038-70-3
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 5717182
• PubChem ID: 46322

3-Chloro-2-phenylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1178646
• 3-chloro-2-phenylphenol
• SCHEMBL1022491
• V53X82PSG7
• UNII-V53X82PSG7
• 37038-70-3
• 1,1'-Biphenyl-2-ol, 6-chloro
• chloro-2-phenylphenol
• 6-Chloro(1,1'-biphenyl)-2-ol
• KPFPEXKMIDAQNO-UHFFFAOYSA-N
• 6-Chloro-biphenyl-2-ol
• 3-Chloro-2-phenylphenol

• Inchi： 1S/C12H9ClO/c13-10-7-4-8-11(14)12(10)9-5-2-1-3-6-9/h1-8,14H
• InChI Key： KPFPEXKMIDAQNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 204.0341926g/mol
• Monoisotopic Mass: 204.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-2-phenylphenol

Comprehensive Overview of 3-Chloro-2-phenylphenol (CAS No. 37038-70-3): Properties, Applications, and Industry Insights

3-Chloro-2-phenylphenol (CAS No. 37038-70-3) is an organochlorine compound with a molecular formula of C₁₂H₉ClO. This halogenated phenolic derivative is widely recognized for its unique chemical structure, combining a phenyl group with a chlorophenol moiety. Its molecular weight of 204.65 g/mol and melting point range of 80–85°C make it suitable for specialized applications in pharmaceuticals, agrochemicals, and material science.

In recent years, the demand for 3-Chloro-2-phenylphenol derivatives has surged due to their role as intermediates in synthesizing antimicrobial agents and UV stabilizers. Researchers have explored its potential in green chemistry applications, aligning with the global shift toward sustainable production methods. A 2023 study highlighted its efficacy as a precursor in biodegradable polymer modifications, addressing the rising consumer interest in eco-friendly materials.

The compound’s synthesis pathway typically involves the chlorination of 2-phenylphenol under controlled conditions, yielding high purity (>98%) CAS No. 37038-70-3. Analytical techniques like HPLC and GC-MS are critical for quality control, ensuring compliance with REACH and FDA guidelines. Users frequently search for "3-Chloro-2-phenylphenol solubility" and "stability under UV light," reflecting practical concerns in formulation development.

Industry trends show growing interest in 3-Chloro-2-phenylphenol price fluctuations due to supply chain dynamics. Manufacturers emphasize batch-to-batch consistency, particularly for pharmaceutical-grade material. Meanwhile, its low acute toxicity (LD₅₀ > 2000 mg/kg in rodents) positions it as a safer alternative to traditional chlorophenols in certain applications.

Emerging studies investigate its synergistic effects with other phenolic compounds, potentially unlocking new material science innovations. As regulatory frameworks evolve, CAS No. 37038-70-3 remains a compound of interest for researchers tackling challenges in water treatment and surface coatings.